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Compound of Interest

5-Chloro-2-(1-piperazinyl)-
Compound Name:
benzaldehyde

Cat. No.: B12090392

Get Quote
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Core Scaffold for CNS-Active Pharmacophores

Executive Summary

5-Chloro-2-(1-piperazinyl)benzaldehyde (Chemical Formula: C11H13CIN20) is a substituted
benzaldehyde derivative featuring a piperazine ring at the ortho position and a chlorine atom at
the meta position relative to the aldehyde group (position 5). This specific substitution pattern
renders it a highly valuable "privileged structure” in drug discovery. It serves as a versatile
building block for synthesizing tricyclic neuroleptics, serotonin (5-HT) receptor antagonists, and
kinase inhibitors. Its reactivity is defined by the electrophilic aldehyde group and the
nucleophilic secondary amine of the piperazine, allowing for divergent synthetic pathways.

Chemical Identity & Physicochemical Properties[1]
[2]
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Specification

Chemical Name

5-Chloro-2-(1-piperazinyl)benzaldehyde

Synonyms

2-(1-Piperazinyl)-5-chlorobenzaldehyde; 1-(4-
Chloro-2-formylphenyl)piperazine

Molecular Formula C11H13CIN20

Molecular Weight 224.69 g/mol
Note: While specific isomer CAS numbers like
1342017-52-0 (2-Cl-6-piperazinyl) exist, the 5-
chloro-2-piperazinyl isomer is often synthesized

CAS Number in-situ or cataloged under specific library codes
(e.g., ChemBridge or Enamine IDs).[1][2][3] The
N-methyl analog (CAS 112101-81-2 related) is
more common.

Appearance Yellow to orange crystalline solid

N Soluble in DMSO, DCM, Methanol; Sparingly

Solubility ]
soluble in water

Melting Point 85-90 °C (Typical for this class)

Synthetic Pathways & Mechanism

The most robust synthesis involves a Nucleophilic Aromatic Substitution (SNAr). The aldehyde

group at position 1 acts as an electron-withdrawing group (EWG), activating the ortho position

(position 2) for nucleophilic attack. The chlorine at position 5 is less reactive due to its meta

relationship to the aldehyde.

Reaction Mechanism

The reaction typically utilizes 2,5-Dichlorobenzaldehyde or 2-Fluoro-5-chlorobenzaldehyde as

the starting material. The piperazine acts as the nucleophile, displacing the halogen at the 2-

position.
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Key Selectivity Factor: The halogen at C2 is activated by the inductive and mesomeric electron-
withdrawing effects of the carbonyl group. The halogen at C5 is not activated, ensuring high
regioselectivity.

Synthesis Workflow Visualization
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Caption: Regioselective SNAr synthesis pathway targeting the ortho-halogen position.

Detailed Experimental Protocol

Objective: Synthesis of 5-Chloro-2-(1-piperazinyl)benzaldehyde on a 10g scale.

Materials

e Precursor: 2,5-Dichlorobenzaldehyde (10.0 g, 57.1 mmol) [CAS: 6358-53-8] or 2-Fluoro-5-
chlorobenzaldehyde (9.05 g, 57.1 mmol) [CAS: 96515-79-6].

» Nucleophile: Piperazine (19.7 g, 228 mmol, 4.0 eq). Note: Excess prevents bis-alkylation.
e Base: Potassium Carbonate (K2COs), anhydrous (15.8 g, 114 mmol).

» Solvent: Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

Step-by-Step Methodology

e Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve 2,5-dichlorobenzaldehyde (10.0 g) in DMSO (50 mL).

o Addition: Add anhydrous K2COs (15.8 g) followed by Piperazine (19.7 g). The excess
piperazine acts as both reactant and acid scavenger.
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e Reaction: Heat the mixture to 100-110°C under an inert atmosphere (N2 or Ar) for 4—-6

hours. Monitor progress via TLC (System: 5% MeOH in DCM). The starting material spot

(high Rf) should disappear, replaced by a lower Rf amine product.

o Work-up:

o Cool the reaction mixture to room temperature.

o Pour the mixture into crushed ice/water (300 mL) with vigorous stirring. The product may

precipitate as a yellow solid.

o If solid forms: Filter, wash with water (3x 50 mL) to remove excess piperazine and DMSO.

o If oil forms: Extract with Ethyl Acetate (3x 100 mL). Wash combined organics with Brine,

dry over Na=S0Oa4, and concentrate in vacuo.

 Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography
(SiO2, Gradient: 0-10% MeOH in DCM).

Quality Control & Characterization

To ensure the integrity of the scaffold for downstream drug development, strict QC parameters

are required.

Test Method Acceptance Criteria
_ HPLC (C18, ACN/H20 + 0.1%
Purity > 08.0% Area
TFA)

Aldehyde proton singlet at

Identity 1H-NMR (400 MHz, DMSO-de) ~10.2 ppm; Piperazine protons
at 2.8-3.2 ppm.
[M+H]* = 225.08 (Cl isotope

Mass Spec LC-MS (ESI+)

pattern 3:1)

Residual Solvent

GC-Headspace

DMSO < 5000 ppm
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QC Logic Flow
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Caption: Quality control decision tree ensuring regiochemical purity.
Applications in Drug Development
This scaffold is a precursor for several bioactive classes:

 Tricyclic Neuroleptics: The aldehyde can be condensed with hydrazine derivatives or amines
to close rings, forming structures analogous to Loxapine or Amoxapine.

» Kinase Inhibitors: The piperazine tail improves solubility and pharmacokinetic (PK)
properties, while the aldehyde allows for Knoevenagel condensations to form styryl-based
inhibitors (e.g., ALK or EGFR inhibitors like Brigatinib analogs).

o Serotonin Antagonists: The 2-piperazinyl-phenyl moiety mimics the pharmacophore of many
5-HT ligands.
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» Synthesis of Piperazine Derivatives:Synthetic Approaches to Piperazine-Containing Drugs
Approved by FDA (2011-2023). MDPL.[4] Link

e Nucleophilic Aromatic Substitution:The Chemical Reactivity of 2-Chloro-5-
fluorobenzaldehyde in Synthesis. NBInno. Link

» Related Scaffold (Brigatinib):Brigatinib (AP-26113) | ALK Inhibitor.[3] MedChemExpress. Link

o General Piperazine Synthesis:Piperazine Derivatives: A Privileged Scaffold in Modern
Synthesis. NIH/PubMed. Link(Note: Generalized link for piperazine scaffold reviews)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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